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Compound of Interest

Compound Name: 12-Crown-4

Cat. No.: B1663920

For Researchers, Scientists, and Drug Development Professionals
Introduction

12-Crown-4 (1,4,7,10-tetraoxacyclododecane) is a synthetic cyclic ether with a high affinity for
lithium cations. This property makes it a valuable reagent in various chemical applications,
including as a phase-transfer catalyst, an electrolyte in lithium-ion batteries, and a component
in the synthesis of specialized polymers and ion-selective membranes. However, its utility is
accompanied by significant health hazards that necessitate strict adherence to safety
protocols. This guide provides an in-depth overview of the safety and handling precautions for
12-Crown-4, tailored for professionals in research and development.

Hazard Identification and Classification

12-Crown-4 is classified as a highly toxic substance, particularly via inhalation. It is crucial to
understand its hazard profile to implement appropriate safety measures.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled.[1]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

[rritation irritation.[2]
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Signal Word: Danger[1]

Hazard Pictograms:

o GHSO06 (Skull and Crossbhones): Indicates acute toxicity (fatal or toxic).[1]
Precautionary Statements:

A comprehensive set of precautionary statements is associated with the handling of 12-Crown-
4. These are designed to minimize exposure and ensure safe use.

Code Precautionary Statement

Do not breathe

P260 .

dust/fume/gas/mist/vapors/spray.[1][3]

Use only outdoors or in a well-ventilated area.[1]
pP271

[3]
P284 Wear respiratory protection.[1][3]

IF INHALED: Remove person to fresh air and
P304 + P340 + P310 keep comfortable for breathing. Immediately call

a POISON CENTER/doctor.[1]

Store in a well-ventilated place. Keep container
P403 + P233 )

tightly closed.[1][3]
P405 Store locked up.[1][3]

Dispose of contents/container to an approved
P501

waste disposal plant.

Toxicological Data

Understanding the quantitative toxicological data is essential for risk assessment in a
laboratory setting.
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Route of . .
Species Value Toxic Effects Reference
Exposure
Behavioral -
Oral (LD50) Rat 2830 mg/kg [3][4]
tremor
Behavioral -
Oral (LD50) Mouse 3150 mg/kg [4]
tremor
Behavioral -

) convulsions or
Dermal (LD50) Rabbit 5028 mg/kg ] [3]
effect on seizure

threshold, Ataxia

Inhalation (LC50) Rat 0.20 mg/L (4 h) N/A [3]

Behavioral -

tremor,

convulsions or

effect on seizure
Intraperitoneal threshold;

Rat 1550 mg/kg N [4]

(LD50) Nutritional and

Gross Metabolic

- weight loss or

decreased

weight gain

Physical and Chemical Properties

Knowledge of the physical and chemical properties of 12-Crown-4 is vital for safe storage and
handling.
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Property Value

Molecular Formula CsH1604

Molecular Weight 176.21 g/mol

Appearance Colorless to almost colorless clear liquid[3]
Melting Point 16 °C (lit.)[1][5]

Boiling Point 61-70 °C at 0.5 mmHg (lit.)[1][5]

Density 1.089 g/mL at 25 °C (lit.)[1][5]

Flash Point 113 °C (235.4 °F) - closed cupl[1]
Solubility in Water Miscible

Sensitivity Light & Air Sensitive, Hygroscopic

Safe Handling and Storage

Adherence to strict handling and storage protocols is paramount to ensure the safety of
laboratory personnel.

Engineering Controls

o Work with 12-Crown-4 should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.[3]
o Skin Protection:

o Wear chemically resistant gloves (e.g., Viton®, Butyl rubber). Consult glove
manufacturer's specifications for breakthrough time and permeation data.
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o Alab coat or chemical-resistant apron should be worn.

o Respiratory Protection: For operations where inhalation exposure is possible, a full-face
respirator with a combination (US) or type ABEK (EN 14387) respirator cartridge is required.
[1] In case of high concentrations or emergency situations, a self-contained breathing
apparatus (SCBA) should be used.

Handling Procedures

» Avoid all contact with skin, eyes, and clothing.
e Do not breathe vapors or mists.

o Handle the substance under an inert atmosphere (e.g., nitrogen or argon) due to its air
sensitivity.

o Use only non-sparking tools.

o Keep away from heat, sparks, and open flames.

Storage

e Store in a cool, dry, and well-ventilated place away from direct sunlight.
o Keep the container tightly closed and sealed.[3]
o Store in a locked cabinet or a designated area for highly toxic substances.[3]

o Store separately from incompatible materials such as strong oxidizing agents.

Experimental Protocol: Phase-Transfer Catalyzed
Reaction

The following is a generalized, illustrative protocol for using 12-Crown-4 as a phase-transfer
catalyst. This is not a substitute for a risk-assessed, specific experimental procedure.

Objective: To demonstrate the safe handling of 12-Crown-4 in a typical organic synthesis
application.
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Reaction: Alkylation of a nucleophile in a biphasic system.
Materials:
e 12-Crown-4
» Organic solvent (e.g., toluene)
e Aqueous solution of a salt (e.g., potassium carbonate)
e Nucleophile
o Alkylating agent
o Appropriate glassware and stirring apparatus
Methodology:
e Preparation (in a chemical fume hood):
o Don all required PPE (goggles, face shield, gloves, lab coat).

o Set up the reaction apparatus (e.g., round-bottom flask with a reflux condenser and
magnetic stirrer) inside the fume hood.

o Purge the apparatus with an inert gas (e.g., nitrogen).
» Reagent Addition:

o Under a positive pressure of inert gas, add the organic solvent, nucleophile, and alkylating
agent to the reaction flask using a syringe or cannula.

o In a separate container, dissolve the salt in water.

o Carefully measure the required amount of 12-Crown-4 using a syringe. Due to its high
toxicity, avoid weighing it in the open. If weighing is necessary, it must be done in a
containment balance enclosure.

o Slowly add the 12-Crown-4 to the reaction mixture.
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o Add the aqueous salt solution to the reaction flask.

e Reaction:
o Begin vigorous stirring to ensure efficient mixing of the two phases.

o Heat the reaction to the desired temperature using a heating mantle with a temperature
controller.

o Monitor the reaction progress by appropriate analytical techniques (e.g., TLC, GC-MS).
o Work-up and Purification:

o Once the reaction is complete, cool the mixture to room temperature.

o Quench the reaction by slowly adding water.

o Separate the organic and agueous layers using a separatory funnel.

o Wash the organic layer with brine.

o Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

o Filter off the drying agent.

o Remove the solvent under reduced pressure using a rotary evaporator with a cold trap.

o Purify the crude product by an appropriate method (e.g., column chromatography,
distillation).

o Waste Disposal:

o All waste materials containing 12-Crown-4 must be collected in a designated, labeled
hazardous waste container.

o Follow institutional and local regulations for the disposal of acutely toxic chemical waste.

Emergency Procedures
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Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

General Advice: Move the victim out of the dangerous area. Consult a physician immediately
and show them the Safety Data Sheet.[3]

If Inhaled: If breathed in, move the person into fresh air. If not breathing, give artificial
respiration. Consult a physician immediately.[3]

In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap
and plenty of water. Take the victim immediately to the hospital. Consult a physician.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately consult a physician.[3]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician immediately.[3]

Accidental Release Measures

Personal Precautions: Wear respiratory protection. Avoid breathing vapors, mist, or gas.
Ensure adequate ventilation. Evacuate personnel to safe areas.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3]

Methods for Containment and Cleaning Up:
o For small spills, absorb with an inert absorbent material (e.g., vermiculite, sand, or earth).
o Place in a suitable, closed container for disposal as hazardous waste.[3]

o For large spills, dike the area to prevent spreading. Follow the same cleanup procedure as
for small spills.

Firefighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

e Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions (carbon
oxides).

e Special Protective Equipment for Firefighters: Wear a self-contained breathing apparatus
(SCBA) for firefighting if necessary.[3]

Visualizations
Safe Handling Workflow for 12-Crown-4
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Caption: A logical workflow for the safe handling of 12-Crown-4.
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First Aid Procedures for 12-Crown-4 Exposure

Exposure to 12-Crown-4

Y Y

Inhalation Skin Contact Eye Contact Ingestion
A/ Y Y A/
1. Move to fresh air. 1. Remove contaminated clothing immediately. 1. Rinse with water for several minutes. 1. Do NOT induce vomiting.
2. Give artificial respiration if needed. 2. Wash with soap and plenty of water. 2. Remove contact lenses if present. 2. Rinse mouth with water.
3. Call for immediate medical attention. 3. Seek immediate medical attention. 3. Seek immediate medical attention. 3. Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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